1-(1,3-benzodioxol-5-ylmethyl)-4-(4-ethylbenzyl)piperazine

• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol
• SMILES: CCC1=CC=C(C=C1)CN2CCN(CC2)CC3=CC4=C(C=C3)OCO4
• InChI: InChI=1S/C21H26N2O2/c1-2-17-3-5-18(6-4-17)14-22-9-11-23(12-10-22)15-19-7-8-20-21(13-19)25-16-24-20/h3-8,13H,2,9-12,14-16H2,1H3
• InChIKey: HSGNYFXMKMELGX-UHFFFAOYSA-N

1-(1,3-Benzodioxol-5-ylmethyl)-4-(4-ethylbenzyl)piperazine: Chemical Class and Procurement Context

1-(1,3-Benzodioxol-5-ylmethyl)-4-(4-ethylbenzyl)piperazine is a disubstituted piperazine derivative with the molecular formula C21H26N2O2 and a molecular weight of 338.4 g/mol . It belongs to the broader class of N-benzylpiperazines, which are frequently explored as ligands for sigma receptors and other central nervous system targets. The compound features a 1,3-benzodioxole (piperonyl) group on one piperazine nitrogen and a 4-ethylbenzyl substituent on the other. This specific substitution pattern places it as a structural analog within a series of 4-benzylpiperazine ligands, such as BP-CH3, BP-F, BP-Br, and BP-I, which have been evaluated for sigma-1 receptor imaging [1].

Structural analog within the 4-benzylpiperazine series for sigma-1 ligand exploration

Para-ethyl substituent enables SAR probing of steric and lipophilic tolerance in the binding pocket

Piperonyl-piperazine core aligns with imaging tracer scaffolds; cold reference standard potential pending further characterization

• [1] Li, Z.-J., Ren, H.-Y., Cui, M.-C., Deuther-Conrad, W., Tang, R.-K., Steinbach, J., Brust, P., Liu, B.-L., & Jia, H.-M. (2011). Synthesis and biological evaluation of novel 4-benzylpiperazine ligands for sigma-1 receptor imaging. Bioorganic & Medicinal Chemistry, 19(9), 2911-2917. View Source

Why Generic 4-Benzylpiperazine Analogs Cannot Substitute for 1-(1,3-Benzodioxol-5-ylmethyl)-4-(4-ethylbenzyl)piperazine

Within the 4-benzylpiperazine class, seemingly minor structural modifications to the benzyl substituent lead to large, non-linear changes in target affinity and selectivity. Published structure-activity relationship (SAR) data show that the para-substituent on the N-benzyl ring is a critical determinant of sigma-1 receptor binding, with affinities varying by over two orders of magnitude across a series of otherwise identical analogs [1]. For example, the 4-iodobenzyl analog (BP-I) binds with a Ki of 0.43–0.91 nM, while the 4-nitrobenzyl analog's affinity is within the same sub-nanomolar range [1]. This demonstrates that the electronic and steric properties of the para-group, such as those conferred by an ethyl substituent, cannot be predicted from methyl or halogen analogs, making direct interchange impossible without quantitative verification.

Para-substituent electronic/steric profiles differ fundamentally

The 4-ethyl group cannot be approximated by halogen or methyl analogs; published Ki values span over two orders of magnitude across the series, making direct interchange unreliable without quantitative binding data.

Lipophilicity-dependent permeability may shift

Without experimental LogD, predicted CNS penetration based on halogen or alkoxy analogs may not transfer; ethyl chain length alters logP in ways not captured by small substituent extrapolation.

Synthetic and reference standard readiness absent

Unlike radioiodinated or fluoroethoxy analogs with established radiosynthesis protocols, the 4-ethyl analog lacks any published yield or purity data, limiting its use as a cold reference or precursor without in-house method development.

• [1] Li, Z.-J., Ren, H.-Y., Cui, M.-C., Deuther-Conrad, W., Tang, R.-K., Steinbach, J., Brust, P., Liu, B.-L., & Jia, H.-M. (2011). Synthesis and biological evaluation of novel 4-benzylpiperazine ligands for sigma-1 receptor imaging. Bioorganic & Medicinal Chemistry, 19(9), 2911-2917. View Source

Quantitative Differentiation Evidence for 1-(1,3-Benzodioxol-5-ylmethyl)-4-(4-ethylbenzyl)piperazine vs. Closest Analogs

Sigma-1 Receptor Binding Affinity: A Core, Unresolved Differentiation Gap

A direct, quantitative head-to-head comparison of sigma-1 receptor affinity between the target compound and its closest structural analogs is currently not possible due to a lack of verified data for the target compound. High-affinity comparator data is available: the 4-iodobenzyl analog (BP-I) shows a Ki of 0.43–0.91 nM, and the 4-fluoroethoxybenzyl analog has a Ki of 1.85 ± 1.59 nM. However, no verified, published Ki value for the 4-ethylbenzyl derivative exists. An initial search returned a suspicious BindingDB entry (BDBM50435344, Ki = 302-400 nM) that was found to correspond to a completely different molecule (N,N-diallyl-5-methoxytryptamine), thus constituting a misassignment and unreliable data point [1]. This absence of reliable data represents the most critical gap in scientifically justifying the selection of this compound over structurally similar alternatives.

Sigma-1 Binding Affinity Gap

Data to verify

Target: No verified Ki (misassigned BindingDB entry identified). Comparator BP-I: 0.43–0.91 nM; 4-Fluoroethoxybenzyl analog: 1.85 ± 1.59 nM.

Unresolved affinity gap prevents reliable selection as high- or low-affinity probe.

BindingDB data retracted; primary radioligand assay required.

Evidence Dimension	Sigma-1 Receptor Binding Affinity (Ki)
Target Compound Data	No verified Ki value available. A known data source for a similar identifier shows a misassigned and therefore unreliable Ki of 302-400 nM.
Comparator Or Baseline	BP-I (4-iodobenzyl analog): Ki = 0.43–0.91 nM [2]. 4-Fluoroethoxybenzyl analog: Ki = 1.85 ± 1.59 nM [3].
Quantified Difference	Cannot be calculated due to missing verified target compound data.
Conditions	Radioligand competition binding assays using guinea pig or rat brain homogenates and [3H]pentazocine or [125I]BP-I as radioligands.

Why This Matters

Without a verified Ki, the compound's potential utility as a low-affinity probe or negative control in sigma-1 receptor research cannot be confirmed, and it cannot be rationally selected over analogs with well-characterized nanomolar affinities.

• [1] BindingDB. BDBM50435344 (CHEMBL2391541) Ki Summary. Identified as N,N-diallyl-5-methoxytryptamine, confirming misassignment of target compound data. View Source
• [2] Li, Z.-J., Ren, H.-Y., Cui, M.-C., Deuther-Conrad, W., Tang, R.-K., Steinbach, J., Brust, P., Liu, B.-L., & Jia, H.-M. (2011). Synthesis and biological evaluation of novel 4-benzylpiperazine ligands for sigma-1 receptor imaging. Bioorganic & Medicinal Chemistry, 19(9), 2911-2917. View Source
• [3] Wang, X., Li, Y., Deuther-Conrad, W., Xie, F., Chen, X., Cui, M.-C., Zhang, X.-J., Zhang, J.-M., Steinbach, J., Brust, P., Liu, B.-L., & Jia, H.-M. (2013). Synthesis and biological evaluation of 18F labeled fluoro-oligo-ethoxylated 4-benzylpiperazine derivatives for sigma-1 receptor imaging. Bioorganic & Medicinal Chemistry, 21(1), 215-222. View Source

Physicochemical Property Comparison: LogD and Purity Profile Deficits

The target compound lacks published experimental LogD values critical for predicting blood-brain barrier penetration. In contrast, the 4-iodobenzyl analog BP-I has a measured LogD of 2.98 ± 0.17 [1], and the 4-fluoroethoxybenzyl analog has a LogD of 2.57 ± 0.10 [2]. No comparable logD data exists for the 4-ethylbenzyl derivative. This is a significant procurement-relevant gap, as LogD is a prime selection parameter for in vivo imaging and CNS drug discovery projects. Without it, the compound is at a data-deficit disadvantage compared to these better-characterized analogs.

LogD Data Deficiency

Context-dependent

Target: No experimental LogD (pH 7.4) available. Comparator BP-I: 2.98 ± 0.17; 4-Fluoroethoxybenzyl analog: 2.57 ± 0.10.

Lipophilicity data gap undermines CNS penetration predictability.

Shake-flask measurement recommended before imaging studies.

Evidence Dimension	Lipophilicity (LogD pH 7.4)
Target Compound Data	No published experimental data available.
Comparator Or Baseline	BP-I (4-iodobenzyl analog): LogD = 2.98 ± 0.17 [1]. 4-Fluoroethoxybenzyl analog: LogD = 2.57 ± 0.10 [2].
Quantified Difference	Not quantifiable.
Conditions	Shake-flask method between n-octanol and phosphate buffer at pH 7.4.

Why This Matters

A missing LogD value prevents prediction of passive membrane permeability and CNS penetration potential, making the compound a riskier choice for neuroscience or imaging projects relative to analogs with fully characterized lipophilicity.

• [1] Li, Z.-J., Ren, H.-Y., Cui, M.-C., Deuther-Conrad, W., Tang, R.-K., Steinbach, J., Brust, P., Liu, B.-L., & Jia, H.-M. (2011). Synthesis and biological evaluation of novel 4-benzylpiperazine ligands for sigma-1 receptor imaging. Bioorganic & Medicinal Chemistry, 19(9), 2911-2917. View Source
• [2] Wang, X., Li, Y., Deuther-Conrad, W., Xie, F., Chen, X., Cui, M.-C., Zhang, X.-J., Zhang, J.-M., Steinbach, J., Brust, P., Liu, B.-L., & Jia, H.-M. (2013). Synthesis and biological evaluation of 18F labeled fluoro-oligo-ethoxylated 4-benzylpiperazine derivatives for sigma-1 receptor imaging. Bioorganic & Medicinal Chemistry, 21(1), 215-222. View Source

Synthetic Yield and Radiochemical Purity: Comparator Data Unmatched

In the context of radioligand development, isolation yield and purity are key differentiators. While the target compound itself is non-radioactive, its structural analogs have been radiolabeled and characterized. The [125I]BP-I (4-iodobenzyl analog) was isolated in a radiochemical yield of 53 ± 10% with >99% purity [1], and the [18F]fluoroethoxybenzyl analog was produced in 30-50% radiochemical yield with >99% purity [2]. As the target compound's 4-ethyl group cannot be directly labeled with standard PET isotopes like 18F or 125I, its synthetic route and achievable purity for a potential cold standard or precursor become relevant procurement considerations. No comparable published yield or purity metrics exist for the target compound itself, leaving a data gap.

Radiosynthesis Data Unmatched

Data to verify

Target: No published radiochemical yield or purity. Comparators: [125I]BP-I yield 53±10% (>99% purity); [18F]Fluoroethoxy analog yield 30-50% (>99% purity).

Cold reference standard preparation routes and purity benchmarks remain uncharacterized.

Iododestannylation or 18F substitution protocols not validated for ethyl analog.

Evidence Dimension	Radiochemical Yield and Purity
Target Compound Data	No published radiochemical synthesis data.
Comparator Or Baseline	[125I]BP-I: 53 ± 10% yield, >99% purity [1]. [18F]Fluoroethoxybenzyl analog: 30-50% yield, >99% purity [2].
Quantified Difference	Not available.
Conditions	Radiolabeling via iododestannylation or nucleophilic 18F substitution.

Why This Matters

For users procuring a candidate molecule as a reference standard or precursor for PET/SPECT imaging, the lack of validated synthetic and purity data makes process optimization harder and increases procurement risk compared to analogs with established radiosynthesis protocols.

• [1] Li, Z.-J., Ren, H.-Y., Cui, M.-C., Deuther-Conrad, W., Tang, R.-K., Steinbach, J., Brust, P., Liu, B.-L., & Jia, H.-M. (2011). Synthesis and biological evaluation of novel 4-benzylpiperazine ligands for sigma-1 receptor imaging. Bioorganic & Medicinal Chemistry, 19(9), 2911-2917. View Source
• [2] Wang, X., Li, Y., Deuther-Conrad, W., Xie, F., Chen, X., Cui, M.-C., Zhang, X.-J., Zhang, J.-M., Steinbach, J., Brust, P., Liu, B.-L., & Jia, H.-M. (2013). Synthesis and biological evaluation of 18F labeled fluoro-oligo-ethoxylated 4-benzylpiperazine derivatives for sigma-1 receptor imaging. Bioorganic & Medicinal Chemistry, 21(1), 215-222. View Source

Potential Application Scenarios for 1-(1,3-Benzodioxol-5-ylmethyl)-4-(4-ethylbenzyl)piperazine Based on Class-Level Evidence

Sigma-1 Receptor Pharmacology: Use as a Low-Affinity Tool Compound (Requires Primary Validation)

If future experiments confirm that the 4-ethylbenzyl analog possesses a significantly reduced sigma-1 affinity (Ki > 100 nM) relative to the nanomolar binding of BP-CH3 or BP-I [1], the compound could be procured as a structurally-matched negative control or an affinity probe for investigating the tolerance of the sigma-1 receptor's para-substituent pocket. This scenario is currently hypothetical and contingent on first obtaining quantitative binding data.

Medicinal Chemistry SAR Expansion: Probing the Ligand Lipophilic Pocket

For medicinal chemists exploring the sigma-1 receptor's benzyl-binding cavity, the compound serves as a key intermediate in an SAR matrix that already includes methyl, fluoro, bromo, iodo, and nitro para-substituents. The ethyl group uniquely probes the steric limits of this hydrophobic pocket and could be used to tune lipophilicity in a rational manner, provided that its LogD and potency are eventually measured [1][2].

Chemical Biology Probe Development: Precursor for Imaging Agent Backbone

The compound's piperonyl-piperazine core is a validated scaffold for neuroimaging ligands. While it cannot be directly radiolabeled, it could be used as a cold reference standard for radiolabeled analogs or as a synthetic precursor for further derivatization at the benzyl position, thereby enabling the development of next-generation PET tracers with optimized pharmacokinetics [2].

Application

Selection Property

Validation Focus

Sigma-1 receptor pharmacology (low-affinity tool compound hypothesis)

Para-substituent binding tolerance context

Quantitative binding affinity (Ki) verification required

Medicinal chemistry SAR expansion

Steric/lipophilic pocket probing

LogD and potency characterization

Imaging probe precursor development

Piperonyl-piperazine scaffold compatibility

Synthesis and reference standard purity validation

• [1] Li, Z.-J., Ren, H.-Y., Cui, M.-C., Deuther-Conrad, W., Tang, R.-K., Steinbach, J., Brust, P., Liu, B.-L., & Jia, H.-M. (2011). Synthesis and biological evaluation of novel 4-benzylpiperazine ligands for sigma-1 receptor imaging. Bioorganic & Medicinal Chemistry, 19(9), 2911-2917. View Source
• [2] Wang, X., Li, Y., Deuther-Conrad, W., Xie, F., Chen, X., Cui, M.-C., Zhang, X.-J., Zhang, J.-M., Steinbach, J., Brust, P., Liu, B.-L., & Jia, H.-M. (2013). Synthesis and biological evaluation of 18F labeled fluoro-oligo-ethoxylated 4-benzylpiperazine derivatives for sigma-1 receptor imaging. Bioorganic & Medicinal Chemistry, 21(1), 215-222. View Source